Cas no 2229364-47-8 (4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine)

• Product Name: 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine
• CAS No: 2229364-47-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6077902
• PubChem ID: 165974728
• Update Time: 2025-06-15

4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine
• 2229364-47-8
• EN300-1991827
• 4-[(1,3-dioxaindan-5-yl)methyl]-4-methoxypiperidine

• Inchi： 1S/C14H19NO3/c1-16-14(4-6-15-7-5-14)9-11-2-3-12-13(8-11)18-10-17-12/h2-3,8,15H,4-7,9-10H2,1H3
• InChI Key： PRRXQAYKEXMZTB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC=C3C(=C2)OCO3)CCNCC1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.7Ų

Additional information on 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine

Comprehensive Overview of 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine (CAS No. 2229364-47-8)

In the realm of organic chemistry and pharmaceutical research, 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine (CAS No. 2229364-47-8) has emerged as a compound of significant interest. This structurally unique molecule combines a 1,3-dioxaindane moiety with a methoxypiperidine group, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) targeting compounds, given the pharmacological relevance of both structural components.

The compound's CAS number 2229364-47-8 serves as its unique identifier in chemical databases, while its systematic name 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine precisely describes its molecular architecture. The 1,3-dioxaindane portion contributes aromatic character and potential metabolic stability, while the methoxypiperidine fragment introduces basicity and three-dimensionality to the structure. This combination makes it particularly valuable for designing molecules with improved blood-brain barrier permeability - a hot topic in contemporary neuropharmacology research.

Current trends in medicinal chemistry highlight the growing demand for novel heterocyclic compounds with enhanced pharmacokinetic properties. 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine addresses this need through its balanced lipophilicity and hydrogen bonding capacity. The compound's structural features align with modern drug design principles that emphasize fragment-based drug discovery, making it a valuable intermediate for developing potential therapeutics targeting neurological disorders - one of the most searched topics in pharmaceutical research today.

From a synthetic chemistry perspective, the incorporation of both dioxaindane and methoxypiperidine moieties presents interesting challenges and opportunities. The 1,3-dioxaindane system offers stability against oxidative metabolism, while the piperidine ring provides conformational flexibility crucial for receptor interactions. This dual functionality explains why researchers frequently search for information about CAS 2229364-47-8 synthesis methods and derivatization strategies in academic literature and patent databases.

The pharmaceutical industry's shift toward targeted drug delivery systems has further increased interest in compounds like 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine. Its molecular characteristics suggest potential applications in developing prodrugs or bioconjugates, particularly for CNS-active agents. These applications align with current market trends toward personalized medicine and precision therapeutics, topics that consistently rank high in scientific search queries.

Analytical characterization of CAS 2229364-47-8 reveals interesting physicochemical properties. The compound demonstrates moderate solubility in organic solvents while maintaining sufficient aqueous solubility for biological testing - a crucial balance for drug development candidates. Its molecular weight and logP value fall within ranges typically associated with good drug-likeness, making it a promising candidate for further medicinal chemistry exploration.

In material science applications, the 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine structure offers potential as a monomer or additive for specialty polymers. The dioxaindane unit could contribute to thermal stability, while the piperidine moiety might enable hydrogen bonding interactions in polymer matrices. These possibilities have sparked interest among researchers investigating advanced functional materials, another trending topic in chemical research publications.

The safety profile and toxicological characteristics of 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine remain areas of active investigation. Preliminary studies suggest it may offer advantages over related compounds in terms of metabolic stability and toxicity potential, though comprehensive evaluations are ongoing. These aspects are particularly relevant given the pharmaceutical industry's increasing focus on green chemistry principles and sustainable drug development practices.

Patent literature reveals growing intellectual property activity surrounding CAS 2229364-47-8 and its derivatives. Several applications describe its use as a key intermediate in synthesizing compounds with potential activity against various neurological targets. This patent landscape reflects the compound's perceived value in addressing unmet medical needs, particularly in areas like neurodegenerative diseases and mood disorders - therapeutic areas generating substantial research interest worldwide.

Looking forward, 4-(1,3-dioxaindan-5-yl)methyl-4-methoxypiperidine represents an exciting example of how strategic molecular design can yield compounds with diverse potential applications. Its unique combination of aromatic and alicyclic features, along with favorable physicochemical properties, positions it as a valuable tool for researchers exploring new chemical space in both pharmaceutical and material science domains. As synthetic methodologies advance and biological screening technologies improve, we can anticipate seeing more innovative applications of this versatile chemical entity.